Cas no 1704121-17-4 ((2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid)

• Product Name: (2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid
• CAS No: 1704121-17-4
• MF: C₁₅H₁₇BFNO₃
• MW: 289.10978770256
• MDL: MFCD28805551
• CID: 4703634
• PubChem ID: 91800509
• Update Time: 2025-06-14

(2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid
• AM88404
• [2-fluoro-5-[[(4-methoxyphenyl)methylamino]methyl]phenyl]boronic acid
• SB82544
• I12735
• starbld0018644
• 1704121-17-4
• [2-fluoro-5-({[(4-methoxyphenyl)methyl]amino}methyl)phenyl]boronic acid
• (2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid

• MDL： MFCD28805551
• Inchi： 1S/C15H17BFNO3/c1-21-13-5-2-11(3-6-13)9-18-10-12-4-7-15(17)14(8-12)16(19)20/h2-8,18-20H,9-10H2,1H3
• InChI Key： ZKFIGZKBIRDVKD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 289.1285517g/mol
• Monoisotopic Mass: 289.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid

Recent Advances in the Study of (2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid (CAS: 1704121-17-4)

The compound (2-Fluoro-5-(((4-methoxybenzyl)amino)methyl)phenyl)boronic acid (CAS: 1704121-17-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This boronic acid derivative, characterized by its fluorine substitution and methoxybenzylamino moiety, has shown promise in various biochemical applications, particularly in the development of novel enzyme inhibitors and as a building block for more complex pharmaceutical agents.

Recent studies have focused on the compound's role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of many biologically active molecules. The presence of both boronic acid and amino functional groups in this molecule makes it particularly versatile for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating targeted kinase inhibitors with improved selectivity profiles.

In terms of biological activity, preliminary research indicates that 1704121-17-4 exhibits moderate inhibitory effects against certain proteases and kinases, suggesting potential applications in oncology and inflammatory disease treatment. The fluorine atom at the 2-position appears to enhance metabolic stability while the methoxybenzyl group contributes to improved membrane permeability, as evidenced by recent in vitro ADME studies conducted at several major pharmaceutical research centers.

The synthesis and characterization of this compound have been refined in recent years, with several research groups reporting improved yields and purity through modified synthetic routes. A 2024 publication in Organic Process Research & Development detailed an optimized three-step synthesis starting from commercially available 2-fluoro-5-bromobenzaldehyde, achieving an overall yield of 68% with excellent purity (>99% by HPLC).

Current challenges in the application of 1704121-17-4 include its relatively limited solubility in aqueous media and the need for further optimization of its pharmacokinetic properties. However, ongoing structure-activity relationship (SAR) studies are addressing these issues through systematic modifications of the core structure. Recent computational modeling studies have provided valuable insights into potential modifications that could enhance both potency and drug-like properties.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic contexts. Notably, one application describes its incorporation into PROTAC (proteolysis targeting chimera) molecules designed for targeted protein degradation, representing an exciting new direction in drug discovery.

Future research directions for 1704121-17-4 are likely to focus on expanding its applications in targeted drug delivery systems and as a molecular probe for studying biological systems. Its unique combination of structural features makes it particularly suitable for these applications, and preliminary results from ongoing studies appear promising. The compound's versatility ensures it will remain an important tool in medicinal chemistry research for the foreseeable future.